![molecular formula C19H14O3 B5596063 3,9-dimethyl-5-phenyl-7H-furo[3,2-g]chromen-7-one](/img/structure/B5596063.png)
3,9-dimethyl-5-phenyl-7H-furo[3,2-g]chromen-7-one
Overview
Description
3,9-dimethyl-5-phenyl-7H-furo[3,2-g]chromen-7-one is a useful research compound. Its molecular formula is C19H14O3 and its molecular weight is 290.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 290.094294304 g/mol and the complexity rating of the compound is 477. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Derivative Studies
Synthesis Techniques
El-Gogary, Hashem, and Khodeir (2015) explored the synthesis of angular furocoumarin derivatives, including 9-methyl-1-phenyl-7H-furo[3,2-f]chromen-7-one. They utilized the Williamson reaction and photooxygenation to achieve the synthesis, emphasizing the importance of such techniques in creating complex organic compounds related to 3,9-dimethyl-5-phenyl-7H-furo[3,2-g]chromen-7-one (El-Gogary, Hashem, & Khodeir, 2015).
Theoretical and Experimental Characterization
A study by Turbay et al. (2014) on a similar derivative, (E)-9-(3,4-dimethylpent-2-enyloxy)-7H-furo[3,2-g]chromen-7-one, involved extensive characterization using X-ray diffraction and other spectroscopic methods. This study highlights the significance of theoretical and experimental approaches in understanding the properties of such compounds (Turbay et al., 2014).
Pharmacological and Biological Studies
Antimycobacterial Activity
Alvey et al. (2009) investigated furo[3,2-f]chromanes, similar in structure to this compound, for their antimycobacterial properties. The study revealed an enhancement in antimycobacterial properties for certain compounds, demonstrating the potential pharmacological applications of these substances (Alvey et al., 2009).
Antidepressant-like Effects
Deng, Wei, Song, and Quan (2010) explored the antidepressant-like actions of 9-alkoxy-7H-furo[3,2-g]-chromen-7-ones in mice. This study indicates the potential therapeutic applications of compounds related to this compound in mental health (Deng, Wei, Song, & Quan, 2010).
Crystal Structure and Molecular Interactions
- Crystal Structure Analysis: Cox et al. (2003) conducted a study on the crystal structure of a related compound, 9-(3-methylbut-2-enyloxy)-7H-furo[3,2-g]chromen-7-one, highlighting the importance of understanding molecular interactions such as C-H...O, C-H...π, and π-π interactions. This analysis is crucial for the development of drugs and other applications (Cox et al., 2003).
Safety and Hazards
Properties
IUPAC Name |
3,9-dimethyl-5-phenylfuro[3,2-g]chromen-7-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14O3/c1-11-10-21-18-12(2)19-16(8-14(11)18)15(9-17(20)22-19)13-6-4-3-5-7-13/h3-10H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMPHYTYJKYYCCC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=COC2=C(C3=C(C=C12)C(=CC(=O)O3)C4=CC=CC=C4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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